1-(5-Fluorobenzofuran-2-yl)butan-1-amine

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
• InChI: InChI=1S/C12H14FNO/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7,10H,2-3,14H2,1H3
• InChI Key: AFHYLNONRNYOIO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC2=C(O1)C=CC(=C2)F)N

Description

1-(5-Fluorobenzofuran-2-yl)butan-1-amine is a chemical compound with the molecular formula C12H14FNO It is a derivative of benzofuran, a class of compounds known for their diverse biological activities

Preparation Methods

The synthesis of 1-(5-Fluorobenzofuran-2-yl)butan-1-amine typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-fluorobenzofuran and butan-1-amine.

Reaction Conditions: The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product. Common reagents include acids, bases, and oxidizing agents.

Industrial Production: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(5-Fluorobenzofuran-2-yl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines. Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles such as hydroxyl or amino groups.

Scientific Research Applications

1-(5-Fluorobenzofuran-2-yl)butan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including anti-tumor and anti-inflammatory properties.

Medicine: Researchers are exploring its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: In the industrial sector, it is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(5-Fluorobenzofuran-2-yl)butan-1-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in cellular functions.

Pathways: It can modulate various signaling pathways, influencing processes such as cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

1-(5-Fluorobenzofuran-2-yl)butan-1-amine can be compared with other similar compounds:

1-(5-Fluorobenzofuran-2-yl)butan-1-one: This compound has a similar structure but differs in its functional group, which can lead to different chemical and biological properties.

1-(5-Fluoro-1-benzofuran-2-yl)butan-1-one: Another closely related compound, it also shares the benzofuran core but has variations in its side chains.